1-methyl-3,5-bis(trifluoromethyl)-1H-pyrazole-4-carboxylic acid

• IUPAC Name: 1-methyl-3,5-bis(trifluoromethyl)pyrazole-4-carboxylic acid
• InChI: InChI=1S/C7H4F6N2O2/c1-15-4(7(11,12)13)2(5(16)17)3(14-15)6(8,9)10/h1H3,(H,16,17)
• InChI Key: OTZATTFWXMXETB-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=N1)C(F)(F)F)C(=O)O)C(F)(F)F
• Molecular Formula: C7H4F6N2O2
• Molecular Weight: 262.11 g/mol
• CAS RN: 1375187-56-6

Description

The compound you’re asking about seems to be a derivative of pyrazole, which is a class of organic compounds with a five-membered ring with two nitrogen atoms and three carbon atoms. The “1-methyl” and “3,5-bis(trifluoromethyl)” parts suggest that it has methyl and trifluoromethyl groups attached to the pyrazole ring.

Molecular Structure Analysis

The molecular structure of this compound would likely involve a pyrazole ring with a methyl group attached at the 1-position and trifluoromethyl groups at the 3 and 5 positions.

Scientific Research Applications

Coordination Polymers and Chirality

Research demonstrates the synthesis and structural diversity of metal coordination polymers constructed from bis(pyrazole) ligands. These studies reveal the formation of chiral and achiral coordination polymers with potential applications in material science, highlighting the chiral nature of enantioenriched compounds confirmed by solid-state CD spectroscopy, and investigating their thermal and luminescence properties (Cheng et al., 2017).

Lithium-Ion Battery Electrolytes

The novel methylated pyrazole derivative, identified as MBTFMP, was synthesized and characterized for high voltage application in lithium-ion batteries (LIBs). This study compares MBTFMP reactivity and performance with known additives, demonstrating significant improvements in cell cycling performance through strategic substitution of hydrogen atoms. This highlights its utility in enhancing the electrochemical stability window of LIB electrolytes (von Aspern et al., 2020).

Synthetic Approaches to Pyrazoles

Research on the synthesis of bis- and tris(trifluoromethyl)pyrazoles developed practical synthetic approaches for these compounds. These studies offer gram-scale preparation protocols, contributing to the field of synthetic chemistry by providing novel methods for producing compounds with comprehensive characterizations including crystallographic analysis and fluorescence measurements (Gerus et al., 2012).

Molecular and Structural Studies

Studies on pyrazole derivatives extend to the investigation of their molecular and structural characteristics. For instance, research into the nonlinear optical properties and molecular structure of pyrazole-carbothioic acid derivatives offers insights into their potential applications in optics and material science (Tamer et al., 2015).

Antimicrobial and Antifungal Activity

Several studies focus on the biological activities of pyrazole derivatives, including their antimicrobial and antifungal properties. This area of research explores the potential medicinal value of novel amino pyrazole derivatives and their effects against various pathogens, indicating the broad applicability of these compounds in developing new therapeutic agents (Shah et al., 2018).

Future Directions

The use of (thio)urea derivatives as organocatalysts in organic chemistry has increased rapidly over the last decade. This suggests that there may be future research opportunities in exploring the properties and applications of “1-methyl-3,5-bis(trifluoromethyl)-1H-pyrazole-4-carboxylic acid” and similar compounds.